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Compound of Interest

Compound Name: Mesaconic acid

Cat. No.: B1669100

Mesaconic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mesaconic acid, systematically known as (2E)-2-methylbut-2-enedioic acid, is a dicarboxylic
acid with significant roles in various biochemical pathways. As an isomer of itaconic and
citraconic acids, it is involved in metabolic processes such as the biosynthesis of vitamin B12
and acts as a competitive inhibitor of fumarate reduction.[1][2] This guide provides an in-depth
overview of the chemical structure, properties, synthesis, and biochemical significance of
mesaconic acid, tailored for professionals in research and drug development.

Chemical Structure and Identification

Mesaconic acid is an unsaturated dicarboxylic acid characterized by a methyl group
substituent on the fumaric acid backbone.[1] It is the trans-isomer of citraconic acid ((2Z)-2-
methylbut-2-enedioic acid).[3] The molecule's chemical formula is CsHeOa4.[1]

Key identifiers for mesaconic acid include:

e IUPAC Name: (2E)-2-methylbut-2-enedioic acid[1]
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Synonyms: 2-Methylfumaric acid, trans-1-Propene-1,2-dicarboxylic acid[4][5]

CAS Number: 498-24-8[1]

SMILES: C\C(=C/C(0)=0)C(0)=0[4][6]

InChl Key: HNEGQIOMVPPMNR-NSCUHMNNSA-N[4][6]

Physicochemical Properties

A summary of the key quantitative data for mesaconic acid is presented in the table below,
facilitating easy comparison of its properties.

Property Value Reference(s)
Molecular Weight 130.10 g/mol [1][4]

Melting Point 200 - 205 °C [1112]14]
Boiling Point 250 °C (decomposes) [21[7]

Density 1.31 g/cm3 [2]

Water Solubility 26.3 mg/mL at 18 °C [1]8]

pKai 3.09 (at 25 °C) [71[8]

pKaz 4.82 (K2 = 15 x 10-9) [5]

Experimental Protocols
Synthesis of Mesaconic Acid from Citraconic Anhydride

This protocol is adapted from a procedure published in Organic Syntheses.[6]
Materials:
» Citraconic anhydride (100 g, 0.89 mole) or an equivalent amount of citraconic acid.[6]

e Water (100 cc)
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« Dilute nitric acid (150 cc, prepared by mixing 1 part concentrated nitric acid with 4 parts
water by volume)

e 500-cc Erlenmeyer flask
 Filter apparatus

e Evaporation setup
Procedure:

e A mixture of 100 g of citraconic anhydride, 100 cc of water, and 150 cc of dilute nitric acid is
placed in a 500-cc Erlenmeyer flask.[6]

e The mixture is evaporated until the appearance of red fumes. This indicates that the
rearrangement to mesaconic acid is occurring. The volume at this point is typically around
250 cc.[6]

o The solution is then cooled, and the precipitated mesaconic acid is collected on a filter.[6]

e The mother liquor is further concentrated by evaporation to 150 cc and cooled again to
collect additional crystalline product.[6]

» Afinal concentration of the mother liquor to 50 cc will yield more mesaconic acid.[6]
e The combined crude product is recrystallized from 100 cc of water.[6]

o The final yield of purified mesaconic acid, with a melting point of 203—-205 °C, is typically
between 50—60 g (43-52% of the theoretical amount).[6]

Safety Note: This procedure should be carried out by personnel with appropriate training in
experimental organic chemistry. All hazardous materials should be handled using standard
laboratory safety procedures.[6]

Biochemical Significance and Pathways

Mesaconic acid is a metabolite with roles in several key biochemical processes.
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Isomeric Relationship

Mesaconic acid exists as one of three isomers of methylbutenedioic acid, the others being
itaconic acid and citraconic acid. The isomerization between these forms is a critical aspect of
their chemistry and biological activity.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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